6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate

• Molecular Formula: C23H25NO6
• Molecular Weight: 411.4 g/mol
• IUPAC Name: (6-oxobenzo[c]chromen-3-yl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• InChI: InChI=1S/C23H25NO6/c1-5-8-18(24-22(27)30-23(2,3)4)21(26)28-14-11-12-16-15-9-6-7-10-17(15)20(25)29-19(16)13-14/h6-7,9-13,18H,5,8H2,1-4H3,(H,24,27)
• InChI Key: UJHZDDUYVVAXHX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)OC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2)NC(=O)OC(C)(C)C

Description

6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate is a camptothecin (CPT) derivative featuring a norvaline ester moiety at the 3-position of the benzo[c]chromen scaffold. The compound incorporates a tert-butoxycarbonyl (Boc)-protected amine on the norvaline side chain, which serves to enhance stability during synthesis and modulate physicochemical properties. CPT derivatives are renowned for their topoisomerase I inhibitory activity, which underpins their antitumor efficacy . Structural modifications, such as esterification at specific positions, aim to optimize pharmacokinetics, solubility, and target engagement. This derivative distinguishes itself through the 3-O ester linkage and the use of norvaline, a non-proteinogenic amino acid with a linear four-carbon side chain, offering distinct steric and electronic properties compared to simpler amino acids like glycine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate typically involves multi-step reactions. One common method includes the Diels-Alder cycloaddition between 3-vinyl-2H-chromenes and methyl propiolate, followed by oxidative aromatization to obtain the final product . Another approach involves the use of O-benzylated phenols as precursors, which undergo a highly regioselective C-H sulfenylation to form the chromene core .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of organic synthesis, such as the use of large-scale reactors and optimization of reaction conditions, would apply to its production.

Chemical Reactions Analysis

Types of Reactions

6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for C-H/C-H coupling reactions, and various oxidizing and reducing agents depending on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, the palladium-catalyzed intramolecular C-H/C-H coupling reaction can yield 6H-benzo[c]chromenes.

Scientific Research Applications

6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating complex molecules.

Medicine: Investigated for its potential therapeutic effects, such as cardioprotective properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or interact with cellular receptors to exert its effects. Detailed studies on its mechanism of action are still ongoing.

Comparison with Similar Compounds

Comparison with Similar Compounds

Functional Implications

• Norvaline vs. Glycine’s minimal steric profile favors faster release of active CPT.
• 3-O vs. 20-O Esterification: Modifications at the 20-O position (as in irinotecan or topotecan) are well-documented to preserve lactone ring stability and topoisomerase I binding. The 3-O modification in the target compound could destabilize the lactone, diminishing efficacy unless compensated by other structural features.

Research Findings and Challenges

• Boc Protection : Enhances stability during synthesis but requires acidic deprotection (e.g., HCl/MeOH) for activation, which may complicate formulation .
• Bile Acid Conjugates (E1–E4) : Unlike the target compound, these conjugates use amide linkages to bile acids (e.g., cholic acid) to improve solubility and tumor targeting, demonstrating divergent design strategies .

Biological Activity

The compound 6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate is a synthetic derivative of benzo[c]chromen, which has garnered interest due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, effects, and relevant research findings.

Chemical Structure and Properties

The molecular formula for 6-oxo-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)norvalinate is $C_{21}H_{24}N_{2}O_{6}$, with a molecular weight of approximately 388.42 g/mol. The compound features a benzo[c]chromen core structure, which is known for various biological activities.

The biological activity of 6-oxo-6H-benzo[c]chromen derivatives often involves several mechanisms:

• Enzyme Inhibition : These compounds may inhibit specific enzymes that are crucial in various metabolic pathways.
• Receptor Modulation : They can interact with receptors, influencing signaling pathways and cellular responses.
• Antioxidant Activity : Many benzo[c]chromen derivatives exhibit significant antioxidant properties, which can protect cells from oxidative stress.

Antioxidant Activity

Recent studies have highlighted the antioxidant potential of similar compounds in the benzo[c]chromen class. For instance, compounds with similar structures have been evaluated using assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and FRAP (Ferric Reducing Antioxidant Power), showing promising results.

Compound	IC50 (µg/mL) DPPH	IC50 (µg/mL) FRAP
Ascorbic Acid	4.57	-
Compound A	6.89	546.0 ± 13.6
Compound B	4.74	-

Cytotoxicity Studies

In vitro studies have indicated that certain derivatives of benzo[c]chromen exhibit low cytotoxicity in non-cancerous cell lines, suggesting a favorable safety profile for further development as therapeutic agents.

Study 1: Antioxidant Evaluation

A study conducted on various benzo[c]chromen derivatives assessed their antioxidant activities through DPPH radical scavenging assays. The results revealed that modifications in substituents significantly impacted their efficacy, with some compounds demonstrating IC50 values comparable to standard antioxidants like ascorbic acid.

Study 2: Enzyme Inhibition Assays

Research focusing on enzyme inhibition showed that specific derivatives could effectively inhibit enzymes involved in inflammatory pathways. These findings suggest potential applications in treating inflammatory diseases.

Study 3: Molecular Docking Studies

In silico molecular docking studies have been employed to predict the binding affinity of 6-oxo-6H-benzo[c]chromen derivatives to various biological targets. These studies provide insights into the potential efficacy of these compounds in modulating biological processes at the molecular level.